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Compound of Interest

Compound Name: MC4

Cat. No.: B608876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of the Melanocortin-4 Receptor (MC4R) in brain tissue. MC4R is a G protein-coupled

receptor critically involved in energy homeostasis, and its localization in the brain is of

significant interest in metabolic disease research.

Introduction
The Melanocortin-4 Receptor (MC4R) plays a crucial role in regulating food intake and energy

expenditure. It is predominantly expressed in the central nervous system, with high

concentrations in various nuclei of the hypothalamus. Immunohistochemistry is a powerful

technique to visualize the distribution and localization of MC4R in specific brain regions,

providing valuable insights into its physiological and pathological roles. This document outlines

a validated protocol for MC4R IHC on paraffin-embedded brain sections, including antibody

selection, tissue preparation, and signal detection.

Data Presentation
Table 1: Validated MC4R Antibodies for
Immunohistochemistry
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Antibody
Name/ID

Host Species Clonality

Recommended
Starting
Dilution (IHC-
P)

Manufacturer

ABIN1049046 Rabbit Polyclonal 4 - 8 µg/mL antibodies-online

PA5-20759 Rabbit Polyclonal 2.5 µg/mL[1]
Thermo Fisher

Scientific

MBS150230 Rabbit Polyclonal 2.5 µg/mL[2] MyBioSource

Table 2: Representative MC4R Expression Data in the
Hypothalamus

Brain Region Cell Type
Percentage of
Positive Cells
(Approximate)

Method of
Quantification

Paraventricular

Nucleus (PVN)
MC4R-GFP Neurons

~80% co-expression

with pSTAT3[3]

Dual-label

Immunohistochemistry

in MC4R-GFP mice[3]

Paraventricular

Hypothalamus (PVH)

L-PBN–projecting

glutamatergic neurons

65% depolarized by

MC4R agonist[4]

Electrophysiology on

retrogradely labeled

neurons[4]

Experimental Protocols
I. Tissue Preparation

Perfusion and Fixation:

Anesthetize the animal (e.g., mouse, rat) with an appropriate anesthetic.

Perform transcardial perfusion with ice-cold phosphate-buffered saline (PBS), followed by

4% paraformaldehyde (PFA) in PBS.

Dissect the brain and post-fix in 4% PFA for 24 hours at 4°C.
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Dehydration and Paraffin Embedding:

Dehydrate the brain tissue through a graded series of ethanol (70%, 80%, 95%, 100%).

Clear the tissue with xylene.

Infiltrate and embed the tissue in paraffin wax.

Sectioning:

Cut 4-5 µm thick sections using a microtome.

Float the sections in a water bath and mount them on charged microscope slides.

Dry the slides overnight at 37°C or for 1 hour at 60°C.

II. Immunohistochemical Staining
Deparaffinization and Rehydration:

Immerse slides in three changes of xylene for 5 minutes each.

Rehydrate the sections by immersing them in a graded series of ethanol (100%, 95%,

70%) for 3 minutes each, followed by a final wash in distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) by immersing the slides in a staining dish

containing 10 mM Sodium Citrate buffer (pH 6.0).

Heat the solution to 95-100°C for 20 minutes using a microwave, pressure cooker, or

water bath.

Allow the slides to cool to room temperature in the buffer.

Blocking:

Wash the sections three times in PBS for 5 minutes each.
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To block endogenous peroxidase activity (for chromogenic detection), incubate the

sections in 3% hydrogen peroxide in PBS for 10 minutes at room temperature.

Wash the sections three times in PBS for 5 minutes each.

Incubate the sections in a blocking buffer (e.g., 10% normal goat serum and 0.3% Triton

X-100 in PBS) for 1 hour at room temperature in a humidified chamber.[5]

Primary Antibody Incubation:

Dilute the primary MC4R antibody in the blocking buffer to its optimal concentration (refer

to Table 1 for starting dilutions).

Drain the blocking solution from the slides and apply the diluted primary antibody.

Incubate overnight at 4°C in a humidified chamber.[5][6]

Secondary Antibody Incubation:

Wash the sections three times in PBS for 5 minutes each.

Apply a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) diluted in the blocking

buffer.

Incubate for 1 hour at room temperature.

Detection (Chromogenic - DAB):

Wash the sections three times in PBS for 5 minutes each.

Incubate with an avidin-biotin-horseradish peroxidase (HRP) complex (ABC kit) for 30

minutes at room temperature.

Wash the sections three times in PBS for 5 minutes each.

Apply 3,3'-Diaminobenzidine (DAB) substrate solution until the desired brown staining

intensity develops.

Stop the reaction by rinsing with distilled water.
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Counterstaining, Dehydration, and Mounting:

Counterstain with hematoxylin to visualize cell nuclei.

Dehydrate the sections through a graded series of ethanol and clear in xylene.

Mount the coverslip with a permanent mounting medium.

III. Controls
Positive Control: A brain region known for high MC4R expression, such as the

paraventricular nucleus of the hypothalamus, should be included to confirm antibody

performance and the staining protocol.[4][7]

Negative Control: Omit the primary antibody incubation step on a separate section to check

for non-specific binding of the secondary antibody and the detection system.

Isotype Control: Incubate a section with a non-immune IgG from the same host species as

the primary antibody at the same concentration to assess background staining.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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